Cas no 2228805-28-3 (tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate
• CAS No: 2228805-28-3
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 5992714
• PubChem ID: 165658045
• Update Time: 2025-10-05

tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate
• 2228805-28-3
• EN300-1885636
• tert-butyl 4-[2-(1-amino-3-hydroxycyclobutyl)ethyl]piperazine-1-carboxylate

• Inchi： 1S/C15H29N3O3/c1-14(2,3)21-13(20)18-8-6-17(7-9-18)5-4-15(16)10-12(19)11-15/h12,19H,4-11,16H2,1-3H3
• InChI Key： NNEPTONNZXTRKY-UHFFFAOYSA-N
• SMILES： OC1CC(CCN2CCN(C(=O)OC(C)(C)C)CC2)(C1)N

Computed Properties

• Exact Mass: 299.22089180g/mol
• Monoisotopic Mass: 299.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate

Introduction to Tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate (CAS No. 2228805-28-3)

Tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate, with the CAS number 2228805-28-3, is a compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their potential applications in pharmaceutical development, particularly in the area of central nervous system (CNS) disorders. The unique structural features of this molecule, including its piperazine core and cyclobutyl side chain, make it a promising candidate for further investigation.

The chemical structure of tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate consists of a piperazine ring substituted with a tert-butyl group at the 4-position and an ethyl chain attached to the 2-position of the cyclobutyl ring. This configuration introduces both steric hindrance and hydrophilic properties, which can influence its interactions with biological targets. The presence of the amino and hydroxyl groups on the cyclobutyl ring further enhances its potential for biological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target CNS disorders. Piperazine derivatives have been extensively studied due to their ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways. The compound tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate is being explored as a potential lead compound for drugs that could address conditions such as depression, anxiety, and neurodegenerative diseases.

One of the key areas of research involving this compound is its potential as an antagonist or partial agonist for serotonin receptors. Serotonin receptors play a crucial role in regulating mood, sleep, and appetite. By modulating these receptors, compounds like tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate could offer new treatment options for patients suffering from mood disorders. Preliminary studies have shown that this compound exhibits promising binding affinities to certain serotonin receptor subtypes, suggesting its potential as a pharmacological tool.

The cyclobutyl moiety in the structure of tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate also contributes to its unique pharmacological profile. The rigid cyclic structure can enhance binding specificity by fitting into specific pockets on biological targets. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can further stabilize the compound's binding to its target proteins.

Another area of interest is the potential application of this compound in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These conditions are characterized by the progressive loss of neurons and dysfunction of neurotransmitter systems. The ability of tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate to modulate serotonin levels could help mitigate some of the symptoms associated with these diseases. Furthermore, its structural features may allow it to cross the blood-brain barrier, which is essential for effective treatment of CNS disorders.

In vitro studies have demonstrated that tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate exhibits significant activity against certain enzymes and receptors relevant to CNS disorders. For instance, it has shown inhibitory effects on monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters like serotonin and dopamine. By inhibiting MAO, this compound could increase the levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with their deficiency.

The synthesis of tert-butyl 4-2-(1-amino-3-hydroxycyclobutyl)ethylpiperazine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the cyclobutane derivative followed by functionalization with amino and hydroxyl groups. Subsequent steps involve coupling reactions to attach the piperazine ring and the tert-butyl group at the appropriate positions.

The development of efficient synthetic routes is crucial for both research purposes and potential commercialization. Researchers have been exploring various methodologies to improve the synthesis of this compound, including catalytic processes that minimize byproduct formation and enhance overall efficiency. These advancements not only facilitate further research but also contribute to cost-effective production if such applications were to be pursued.

Evaluation of the pharmacokinetic properties of tert-butyl 4-2-(1-amino-3-hydroxycyclobutul)ethyl-piperazine -1-carboxy l ate is also an essential aspect of its development as a therapeutic agent. Studies on its absorption, distribution, metabolism, and excretion (ADME) can provide valuable insights into how it behaves within the body and how it should be dosed effectively. Understanding these parameters helps in predicting its efficacy and safety profile before moving into clinical trials.

The potential side effects associated with this compound are also being carefully assessed through preclinical studies. Common side effects observed with similar piperazine derivatives include nausea, dizziness, and dry mouth. However, further research is needed to fully understand the specific risks associated with tert-but yl 4 -2 -( 1 -amino -3 -hydro x yc yclobut yl ) eth yle th iol ep iperaz ine -1 -carb ox y l ate strong>. These studies are crucial for ensuring patient safety if this compound were to be developed into a drug.

In conclusion, Tert-but yl 4 -2 -( 1 -amino -3 -hydro x yc yclobut yl ) eth yle th iol ep iperaz ine -1 -carb ox y l ate (CAS No .2228805 -28 -3) represents a promising avenue in pharmaceutical research for treating CNS disorders . Its unique structural features , along with preliminary evidence o f its pharmacological activity , make it an exciting compoun d t o explore furth er . Ongoing studies aimed at elucidating its mechanism o f action , optimizing synthesis methods , an d evaluating its pharmacokinetic properties will be instrumental in determining its potential as a therapeutic agent . As research continues , this com pound holds great promise for improving treatments available for patients suffering from various neurological conditions . p >